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yl)methylamine
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Abstract

(5-Phenylisoxazol-3-yl)methylamine is a versatile heterocyclic amine that serves as a critical
intermediate in the synthesis of various pharmaceuticals, particularly in the development of
drugs targeting neurological disorders.[1][2] Given its role as a foundational building block, the
unequivocal confirmation of its identity, purity, and stability is paramount to ensure the quality,
safety, and efficacy of downstream products. This application note provides a multi-faceted
analytical strategy for the comprehensive characterization of (5-Phenylisoxazol-3-
yl)methylamine, employing a suite of orthogonal analytical techniques. We present detailed
protocols for chromatographic analysis (HPLC, LC-MS), structural elucidation (NMR, FT-IR),
and elemental composition verification (CHN analysis), designed to provide a holistic and
reliable assessment of the compound's quality.

Introduction: The Imperative for Rigorous
Characterization

The isoxazole moiety is a key pharmacophore present in numerous biologically active
compounds and approved drugs.[3][4] (5-Phenylisoxazol-3-yl)methylamine, by combining
this privileged scaffold with a reactive primary amine, becomes an invaluable synthon for
medicinal chemists.[1] The journey from a synthesized intermediate to an active
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pharmaceutical ingredient (API) is underpinned by rigorous analytical chemistry. Failure to fully
characterize this starting material can lead to the introduction of process-related impurities or
structural isomers that may carry their own pharmacological or toxicological profiles.

This guide is structured to provide not just procedural steps, but the scientific rationale behind
the selection of each analytical method. The workflow described herein establishes a self-
validating system where data from multiple, independent techniques converge to build a
complete and trustworthy profile of the molecule.

Physicochemical Properties

A foundational step in any analytical protocol is the documentation of the compound's basic

physical and chemical properties.

Property Value Source

(5-phenyl-1,2-oxazol-3-
IUPAC Name _ [2]
yl)methanamine

CAS Number 154016-47-4 (free base) [1][5]

Molecular Formula C10H10N20 [1]

Molecular Weight 174.20 g/mol (free base) [6]

Appearance TyF;caIIy a white to off-white o
soli

Integrated Analytical Workflow

A robust characterization relies on the strategic integration of multiple analytical techniques.
Each method provides a unique piece of the puzzle, and together they form a comprehensive
picture of the compound's identity and purity. The following diagram illustrates a logical
workflow for the complete characterization of a new batch of (5-Phenylisoxazol-3-
yl)methylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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